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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

1,2-Dichloroethyl ethyl ether
623-46-1

B1582324

Get Quote

Crucial Disambiguation: The Isomer Trap

Before proceeding, researchers must distinguish between two commonly confused isomers.

This guide focuses exclusively on Isomer A.

Isomer B (Common

Feature Isomer A (Target) .
Distractor)
Name 1,2-Dichloroethyl ethyl ether Bis(2-chloroethyl) ether
CAS 623-46-1 111-44-4
Structure
High (
Low (Stable solvent;
Reactivity -chloro ether;
only)
active)
Reactive Electrophile / Building
Class Solvent / Scavenger

Block
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1,2-Dichloroethyl Ethyl Ether: Structural Formula
& Technical Guide
Structural Elucidation & Spectroscopic Sighature

The molecule 1,2-dichloroethyl ethyl ether is characterized by a high degree of asymmetry
due to the chiral center at the C1 position (the anomeric carbon).

Chemical Connectivity

The structure consists of an ethyl group bound to an oxygen atom, which is in turn bonded to a
1,2-dichloroethyl moiety.

e Formula:
» Molecular Weight: 143.01 g/mol [1]

e Chirality: The C1 carbon (bonded to O, Cl, and C2) is a stereogenic center, resulting in a
racemic mixture in standard synthesis.

NMR Spectral Analysis ()

The

-NMR spectrum is distinct due to the diastereotopic nature of the protons and the strong
deshielding effect of the

-chloro/ether environment.
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Shift (

Proton o Structural
Envi . Multiplicity Integral Assi .
nvironmen ssighmen
ppm) g
5.63 dd 1H (Anomeric, highly
deshielded)
3.95, 3.58 m 2H (Diastereotopic
methylene)
3.79 d 2H (Terminal
chloromethyl)
1.29 t 3H

(Methyl group)

Note: The methylene protons of the ethyl group (

) appear as complex multiplets rather than a simple quartet because they are diastereotopic—
they "see" the chiral center at C1 differently.

Synthetic Pathways

The synthesis of 1,2-dichloroethyl ethyl ether relies on the electrophilic addition of chlorine
across a vinyl ether double bond. This is far more selective than radical chlorination of diethyl
ether.

Protocol A: Chlorination of Vinyl Ethyl Ether
(Recommended)

This method minimizes over-chlorination byproducts.
Reaction:
Step-by-Step Methodology:

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube
(subsurface), and a dry-ice/acetone condenser. Purge with
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» Solvent: Charge the flask with Vinyl Ethyl Ether (1.0 eq) dissolved in dry Dichloromethane
(DCM) or Carbon Tetrachloride (

) (if permitted).

o Rationale: A non-nucleophilic solvent prevents solvent participation in the intermediate
chloronium ion.

e Cooling: Cool the solution to -10°C to 0°C.
o Critical Control: Exotherms can lead to polymerization of the vinyl ether.
 Addition: Introduce dry Chlorine gas (

) slowly. Monitor the reaction color; a faint yellow persistence indicates the endpoint.

o Workup: Degas the solution with

to remove excess

and

 Purification: Distill under reduced pressure.
o Target: bp ~66—69°C at 45 mmHg.[2]

o Warning: Do not heat above 100°C at atmospheric pressure to avoid decomposition.

ittt bl
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Figure 1: Synthetic workflow for the chlorination of vinyl ethyl ether.
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Reactivity Profile & Mechanism

The utility of 1,2-dichloroethyl ethyl ether in drug development stems from its function as a
masked aldehyde and a bifunctional electrophile.

The -Chloro Effect (Oxocarbenium lon Formation)

Unlike its

-chloro isomer (Bis-ether), the

-chlorine at C1 is extremely labile. It dissociates readily to form a resonance-stabilized
oxocarbenium ion.

Mechanism:
e |onization:

» Nucleophilic Attack: The oxocarbenium ion is a "hard" electrophile, reacting rapidly with
alcohols, amines, and electron-rich aromatics.

Common Transformations

o Acetal Exchange: Reacts with alcohols (

) to form
-chloro acetals, used as protecting groups.

e Heterocycle Synthesis: Reacts with amidines or ureas. The C1 carbon acts as the
electrophile for the first nitrogen, followed by cyclization at the C2 carbon (displacing the
second chlorine) to form imidazoles or pyrimidines.
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Figure 2: Divergent reactivity pathways driven by the oxocarbenium intermediate.

Safety & Handling (Critical)

Hazard Classification:
o Alkylating Agent: The

-chloro ether functionality mimics bis(chloromethyl) ether (a known human carcinogen).
Handle as a potential mutagen and carcinogen.[3]

e Flash Point: 35°C (Flammable).

» Hydrolysis: Rapidly hydrolyzes in moist air to release HC| gas and Chloroacetaldehyde
(highly toxic).

Storage Protocol:

» Store under inert atmosphere (
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or Ar).

o Keep refrigerated (<15°C).
» Add a stabilizer (e.g.,
pellets) to scavenge trace HCI, which catalyzes decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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